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Compound of Interest

9-(2-Biphenylyl)-10-
Compound Name:
bromoanthracene

cat. No.: B1291625

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed technical overview of the molecular weight of 9-(2-
Biphenylyl)-10-bromoanthracene. It includes the molecular formula, a comprehensive
calculation of the molecular weight based on the atomic weights of its constituent elements,
and a summary of the methodologies used for such determinations.

Introduction

9-(2-Biphenylyl)-10-bromoanthracene is an organic compound of interest in various research
and development applications. Accurate determination of its molecular weight is fundamental
for quantitative analysis, stoichiometric calculations, and material characterization. This guide
outlines the precise molecular weight and the underlying calculations based on standard
atomic weights.

Molecular Formula and Structure

The chemical structure of 9-(2-Biphenylyl)-10-bromoanthracene is composed of a
bromoanthracene core with a biphenyl substituent. The established molecular formula for this
compound is C2eH17Br[1][2][3].

Molecular Weight Determination

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1291625?utm_src=pdf-interest
https://www.benchchem.com/product/b1291625?utm_src=pdf-body
https://www.benchchem.com/product/b1291625?utm_src=pdf-body
https://www.benchchem.com/product/b1291625?utm_src=pdf-body
https://www.benchchem.com/product/b1291625?utm_src=pdf-body
https://www.calpaclab.com/9-2-biphenylyl-10-bromoanthracene-min-98-1-gram/ala-b152590-1g
https://www.fishersci.ca/shop/products/9-2-biphenylyl-10-bromoanthracene-tci-america-2/p-7123823
https://pubchem.ncbi.nlm.nih.gov/compound/9-_2-Biphenylyl_-10-bromoanthracene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule. The
calculation is based on the molecular formula and the standard atomic weights of the
constituent elements as provided by the International Union of Pure and Applied Chemistry
(IUPAC).

Atomic Weights of Constituent Elements

The atomic weights of Carbon, Hydrogen, and Bromine are essential for the calculation. These
values represent the weighted average of the masses of their naturally occurring isotopes.

Standard ]
. ) . Total Weight (
Element Symbol Quantity Atomic Weight
g/mol )

(g/mol)
Carbon C 26 ~12.011 312.286
Hydrogen H 17 ~1.008 17.136

. ~79.904[4][5][6]

Bromine Br 1 79.904

[7]

Total 409.326

Note: The standard atomic weight for Carbon is within the range [12.0096, 12.0116][8] and for
Hydrogen is [1.00784, 1.00811][9]. The values used in the table are the conventionally
accepted figures for standard chemical calculations.

Calculated Molecular Weight

Based on the summation of the atomic weights, the molecular weight of 9-(2-Biphenylyl)-10-
bromoanthracene is calculated to be approximately 409.33 g/mol [1][2][3][10].

Experimental Protocols for Molecular Weight
Verification

The theoretical molecular weight is confirmed experimentally, most commonly through mass
spectrometry.
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Methodology: High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: A dilute solution of 9-(2-Biphenylyl)-10-bromoanthracene is prepared
in a suitable volatile organic solvent (e.g., toluene, dichloromethane).

¢ lonization: The sample is introduced into the mass spectrometer and ionized using a soft
ionization technique such as Electrospray lonization (ESI) or Matrix-Assisted Laser
Desorption/lonization (MALDI) to prevent fragmentation and preserve the molecular ion.

e Mass Analysis: The resulting ions are guided into a high-resolution mass analyzer (e.g.,
Time-of-Flight (TOF), Orbitrap, or Fourier-Transform lon Cyclotron Resonance (FT-ICR)).

o Detection: The mass-to-charge ratio (m/z) of the ions is measured with high precision. For
the molecular ion [M]* or [M+H]™*, this value corresponds to the molecular weight.

o Data Analysis: The obtained mass spectrum will show a characteristic isotopic pattern for
bromine-containing compounds (due to the presence of nearly equal abundances of 7°Br and
81Br isotopes), which further confirms the elemental composition. The monoisotopic mass is
determined from the peak corresponding to the most abundant isotopes (2C, *H, 7°Br).

Visualization of Molecular Weight Calculation

The following diagram illustrates the logical workflow for calculating the molecular weight of the
compound from its constituent elements.
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Carbon (C) Hydrogen (H) Bromine (Br)
26 atoms 17 atoms 1 atom
12.011 1.008 79.904

26 *12.011 = 312.286 17 *1.008 = 17.136 1*79.904 = 79.904

Molecular Weight of
C26H17Br
(409.33 g/mol)

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/9-_2-Biphenylyl_-10-bromoanthracene
https://pubchem.ncbi.nlm.nih.gov/compound/9-_2-Biphenylyl_-10-bromoanthracene
https://en.wikipedia.org/wiki/Bromine
https://ciaaw.org/bromine.htm
https://ciaaw.org/bromine.htm
https://periodic-table.rsc.org/element/35/bromine
https://periodic-table.rsc.org/element/35/bromine
https://byjus.com/chemistry/bromine/
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=C
https://en.wikipedia.org/wiki/Hydrogen
https://labsolu.ca/product/9-2-biphenylyl-10-bromoanthracene/
https://www.benchchem.com/product/b1291625#9-2-biphenylyl-10-bromoanthracene-molecular-weight
https://www.benchchem.com/product/b1291625#9-2-biphenylyl-10-bromoanthracene-molecular-weight
https://www.benchchem.com/product/b1291625#9-2-biphenylyl-10-bromoanthracene-molecular-weight
https://www.benchchem.com/product/b1291625#9-2-biphenylyl-10-bromoanthracene-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1291625?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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Phone: (601) 213-4426
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